Cas no 61212-66-6 (Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]-)

• Product Name: Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]-
• CAS No: 61212-66-6
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 488118
• PubChem ID: 15508436
• Update Time: 2025-04-19

Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-(diethylamino)phenyl]azo]-
• 4-[[4-(diethylamino)phenyl]diazenyl]benzoic acid
• 4-[2-[4-(diethyl-amino)phenyl]diazenyl]-benzoic acid
• 4-{(E)-[4-(Diethylamino)phenyl]diazenyl}benzoic acid
• SCHEMBL18243834
• SCHEMBL7520127
• 61212-66-6
• DTXSID50573471

• Inchi： 1S/C17H19N3O2/c1-3-20(4-2)16-11-9-15(10-12-16)19-18-14-7-5-13(6-8-14)17(21)22/h5-12H,3-4H2,1-2H3,(H,21,22)/b19-18+
• InChI Key： PBZJMBFTLXQQPG-VHEBQXMUSA-N
• SMILES： OC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 297.14787
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.26